
An In-depth Technical Guide to the Fundamental
Properties of Holmium Bismuthide (HoBi)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bismuth;holmium

Cat. No.: B15486133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Holmium Bismuthide (HoBi) is a binary inorganic compound that has garnered significant

interest within the materials science community. As a member of the rare-earth monopnictide

family, it exhibits a unique combination of magnetic and electronic properties, positioning it as a

candidate for investigations into topological materials and extreme magnetoresistance

phenomena. This technical guide provides a comprehensive overview of the core fundamental

properties of HoBi, detailing its crystal and magnetic structure, electronic and thermal

characteristics, and the experimental protocols for its synthesis and characterization. All

quantitative data are summarized in structured tables for ease of reference, and key

experimental and logical workflows are visualized using diagrams.

Core Fundamental Properties
Crystal Structure
Holmium Bismuthide crystallizes in a face-centered cubic (FCC) lattice, adopting the rock-salt

(NaCl-type) crystal structure.[1] The simplicity of this structure is foundational to its electronic

and magnetic properties. Below its magnetic ordering temperature, HoBi undergoes a slight

tetragonal distortion.
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Property Value Reference

Crystal System Cubic (above T_N) [1]

Space Group Fm-3m (No. 225) [2]

Lattice Parameter (a) ~6.28 Å [2]

Ho-Bi Bond Length 3.14 Å [2]

Magnetic Properties
HoBi displays antiferromagnetic (AFM) ordering at low temperatures.[3] The magnetic

moments arise from the Ho³⁺ ions. Below the Néel temperature (T_N), the magnetic moments

of the holmium atoms align in an antiparallel fashion. This compound also exhibits multiple

field-induced metamagnetic transitions at temperatures below T_N.[4]

Property Value Reference

Magnetic Ordering Antiferromagnetic (Type-II) [3]

Néel Temperature (T_N) 5.7 K - 6.0 K [3][4]

Propagation Vector (k) (1/2, 1/2, 1/2) [5]

Ordered Magnetic Moment

(Ho³⁺)
~10.3 µ_B [6]

Saturation Magnetic Moment

(Ho³⁺)
10.1 µ_B [4]

Effective Magnetic Moment

(from Curie-Weiss fit)
10.6 µ_B [4]

Curie-Weiss Temperature

(θ_p)
-8.9 K [4]

Metamagnetic Transition Fields

(at 2K, H
[7])

Electronic Properties
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HoBi is a semimetal with a small overlap between the valence and conduction bands, leading

to a low density of charge carriers. This electronic structure is responsible for its notable

magnetotransport properties, including an extreme magnetoresistance (XMR) effect. While a

detailed band structure is complex, a simplified schematic shows the key features of electron

and hole pockets near the Fermi level.

Property Value Reference

Electronic Type Semimetal [8]

Key Feature
Extreme Magnetoresistance

(XMR)
[5]

Residual Resistivity Ratio

(RRR)
126 [4]

Thermal Properties
The thermal properties of HoBi are closely linked to its magnetic transitions. The heat capacity

exhibits a pronounced anomaly at the Néel temperature, characteristic of a second-order

phase transition.

Property Value/Observation Reference

Heat Capacity
Sharp anomaly observed at

T_N.
[4]

Molar Heat Capacity (330–920

K)

Measured, data not readily

available in literature.

Heat of Formation (ΔfH°₂₉₈)

-110.3 ± 3.6 kJ/mol

(tensimetric) to -112 ± 4 kJ/mol

(calorimetric)

Experimental Protocols
Synthesis of HoBi Single Crystals via Bismuth Flux
Method
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High-quality single crystals of HoBi can be synthesized using a self-flux method with excess

bismuth.

Materials and Equipment:

High-purity holmium (Ho) metal (e.g., 99.9+%)

High-purity bismuth (Bi) shots or pellets (e.g., 99.999+%)

Alumina crucible

Quartz ampoule

Quartz wool

Tube furnace with programmable temperature controller

Vacuum sealing system

Centrifuge with a custom-built setup for separating flux

Procedure:

The constituent elements, holmium and bismuth, are placed in an alumina crucible. A typical

molar ratio of Ho:Bi is 1:20 to facilitate the growth of large crystals from the Bi flux.

The crucible is placed inside a quartz ampoule, with a piece of quartz wool positioned above

the crucible to act as a filter.

The quartz ampoule is evacuated to a high vacuum (e.g., 10⁻⁵ Torr) and sealed.

The sealed ampoule is placed in a tube furnace and heated to a high temperature, typically

around 1150 °C, over several hours.

The furnace is held at this temperature for an extended period (e.g., 10-20 hours) to ensure

the complete dissolution of holmium in the bismuth flux and homogenization of the melt.
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The furnace is then slowly cooled at a rate of 2-5 °C per hour to a temperature well above

the melting point of bismuth but where HoBi has precipitated, for instance, 750 °C.

At this temperature, the ampoule is quickly removed from the furnace, inverted, and placed

in a centrifuge to separate the molten bismuth flux from the grown HoBi crystals. The quartz

wool acts as a sieve.

The ampoule is then allowed to cool to room temperature.

The HoBi crystals are mechanically extracted from the crucible. Any remaining bismuth flux

on the crystal surfaces can be removed by etching with a suitable acid (e.g., dilute nitric

acid), followed by rinsing with deionized water and ethanol.

Magnetic Structure Determination using Neutron
Diffraction
Neutron diffraction is the definitive technique for determining the magnetic structure of

materials.

Equipment:

A two-axis or three-axis neutron diffractometer at a neutron source (e.g., a research reactor

or spallation source).

Cryostat or closed-cycle refrigerator to cool the sample to temperatures below T_N.

Goniometer for orienting the single crystal sample.

Procedure:

A high-quality single crystal of HoBi is mounted on an aluminum pin and attached to the

goniometer head of the cryostat.

The sample is cooled to a temperature well below its Néel temperature (e.g., 2 K).

A monochromatic neutron beam of a known wavelength is directed at the sample.

The scattered neutrons are detected as a function of the scattering angle (2θ).
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Full diffraction patterns are collected at various temperatures, both below and above T_N, to

observe the appearance and disappearance of magnetic Bragg peaks.

To determine the magnetic structure, the positions and intensities of the magnetic Bragg

peaks are indexed. For HoBi, these peaks appear at positions corresponding to the

propagation vector k = (1/2, 1/2, 1/2).

The intensities of the magnetic reflections are analyzed to determine the direction and

magnitude of the ordered magnetic moments of the Ho³⁺ ions. This analysis often involves

refinement of a model of the magnetic structure against the experimental data using software

like FullProf.

Electronic Band Structure Investigation using ARPES
Angle-Resolved Photoemission Spectroscopy (ARPES) is a powerful technique to directly

probe the electronic band structure of solids.

Equipment:

An ARPES system consisting of a monochromatic light source (e.g., a synchrotron beamline

or a UV laser), a sample manipulator, and an electron energy analyzer, all housed in an

ultra-high vacuum (UHV) chamber (pressure < 10⁻¹⁰ Torr).

A cryostat for cooling the sample to low temperatures.

Procedure:

A HoBi single crystal is mounted on a sample holder and introduced into the UHV chamber.

The crystal is cleaved in-situ at low temperature to expose a clean, atomically flat surface.

The sample is cooled to a stable low temperature (e.g., 10-20 K).

A focused beam of monochromatic photons is directed onto the sample surface, causing the

emission of photoelectrons.

The electron energy analyzer measures the kinetic energy and emission angle of the

photoemitted electrons.
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By systematically varying the emission angle, the relationship between the binding energy

and the crystal momentum of the electrons (the band structure) can be mapped.

Measurements are typically performed along high-symmetry directions of the Brillouin zone

to compare with theoretical band structure calculations.

Visualizations

Fig. 1: Crystal Structure of HoBi
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Fig. 1: Crystal Structure of HoBi
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Fig. 2: Magnetic Structure of HoBi
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Fig. 2: Magnetic Structure of HoBi
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Fig. 3: Experimental Workflow for HoBi Characterization
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Fig. 3: Experimental Workflow

Fig. 4: Interrelation of Fundamental Properties
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Fig. 4: Property Interrelations
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Holmium Bismuthide stands out as a material with a rich interplay of structural, magnetic, and

electronic properties. Its simple rock-salt crystal structure provides a basis for complex

antiferromagnetic ordering and intriguing electronic transport phenomena, such as extreme

magnetoresistance. The synthesis of high-quality single crystals via the bismuth flux method is

crucial for the accurate characterization of its intrinsic properties. The experimental protocols

outlined in this guide, including neutron diffraction and ARPES, are essential tools for further

elucidating the fundamental physics of HoBi and other rare-earth monopnictides. Continued

research into this and related materials holds promise for advancing our understanding of

topological quantum matter and for the potential development of novel electronic and spintronic

devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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